Cas no 1975-50-4 (2-Methyl-3-nitrobenzoic acid)

2-Methyl-3-nitrobenzoic acid Properties

Names and Identifiers

• 2-Methyl-3-nitrobenzoic acid
• 3-Nitro-o-toluic acid
• 3-Nitro-2-Methyl Benzoic Acid
• 3-Nitro-o-toluic Aci
• 2-methyl-3-nitro-benzoic acid
• 2-methyl-3-nitro-benzoicaci
• 2-Methyl-nitrobenzoic acid
• 3-nitro-2-Methyl benzoate
• 3-Nitro-2-Toluic Acid
• Benzoic acid,2-methyl-3-nitro
• Benzoic acid, 2-methyl-3-nitro-
• 2-Methyl-3-nitrobenzoicacid
• 3-nitro-2-methylbenzoic acid
• YPQAFWHSMWWPLX-UHFFFAOYSA-N
• 0SI17D349B
• PubChem4522
• DSSTox_CID_5637
• methyl 3-nitrobenzoic acid
• DSSTox_RID_77863
• Oprea1_641068
• 3-nitro-2-methybenzoic acid
• DSSTox_GSID_25637
• KSC181E1B
• MLS002454366
• T
• 2-methyl-3-nitro benzoic acid
• AC-2645
• NCGC00091604-01
• PS-6005
• NCGC00258780-01
• SY002381
• CAS-1975-50-4
• HMS3039B15
• UNII-0SI17D349B
• DTXCID405637
• 5H-OCTAFLUOROPENTANOYLFLUORIDE
• J-509956
• FT-0612948
• AKOS000120247
• M0892
• DTXSID7025637
• SCHEMBL33663
• Tox21_201228
• AM84672
• AKOS025395639
• SMR001371990
• CS-0030570
• Q27237202
• InChI=1/C8H7NO4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3,(H,10,11
• M-4208
• EINECS 217-826-4
• NS00021809
• METHYL-3-NITROBENZOIC ACID, 2-
• EN300-20432
• Z104478182
• NCGC00091604-02
• A4324
• F2191-0034
• MFCD00007160
• 2-Methyl-3-nitrobenzoic acid, 99%
• CHEMBL1487536
• BCP24500
• 1975-50-4
• 2-Methyl-3-nitrobenzoic acid,99%
• BBL019291
• DB-021334
• STL199615
• +Expand

• MDL： MFCD00007160
• InChIKey： YPQAFWHSMWWPLX-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3,(H,10,11)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C=1C([H])([H])[H])[N+](=O)[O-])=O
• BRN： 2050096

Computed Properties

• Exact Mass: 181.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.037508
• Heavy Atom Count: 13
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Surface Charge: 0
• Topological Polar Surface Area: 83.1

Experimental Properties

• LogP: 2.12460
• PSA: 83.12000
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• Boiling Point: 337.1°C at 760 mmHg
• Melting Point: 183.0 to 186.0 deg-C
• Flash Point: 151.9℃
• Color/Form: powder
• Solubility: Slightly soluble in water
• Density: 1.4283 (rough estimate)

2-Methyl-3-nitrobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39-S22
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2-Methyl-3-nitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters